Cas no 24779-38-2 ((2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine)

(2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine structure
24779-38-2 structure
Product Name:(2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
CAS No:24779-38-2
MF:C13H22N2O
MW:222.326583385468
CID:1418267
PubChem ID:15939563
Update Time:2025-04-20

(2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (2S,5R)-1-[(2E,4E)-hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
    • (2E,4E)-1-[(2S,5R)-2,4,5-trimethylpiperazin-1-yl]hexa-2,4-dien-1-one
    • (2E,4E)-1-[(2R,5S)-2,4,5-trimethylpiperazin-1-yl]hexa-2,4-dien-1-one
    • Nigragilline
    • Nigragillin
    • 1-[(2E,4E)-Hexa-2,4-dienoyl]-2,4,5-trimethylpiperazine
    • 24779-38-2
    • MLS004256132
    • DTXSID701141830
    • N-Methyl-trans-2,5-dimethyl-N'-sorbylpiperazine
    • CHEBI:133753
    • rel-(+)-(2E,4E)-1-[(2R,5S)-2,4,5-Trimethyl-1-piperazinyl]-2,4-hexadien-1-one
    • InChI=1/C13H22N2O/c1-5-6-7-8-13(16)15-10-11(2)14(4)9-12(15)3/h5-8,11-12H,9-10H2,1-4H3/b6-5+,8-7+/t11-,12+/m0/s
    • SMR003081017
    • Inchi: 1S/C13H22N2O/c1-5-6-7-8-13(16)15-10-11(2)14(4)9-12(15)3/h5-8,11-12H,9-10H2,1-4H3/b6-5+,8-7+/t11-,12+/m0/s1
    • InChI Key: DVCNHRTYSUTLOS-OJRXFFSMSA-N
    • SMILES: O=C(/C=C/C=C/C)N1C[C@H](C)N(C)C[C@H]1C

Computed Properties

  • Exact Mass: 222.17336
  • Monoisotopic Mass: 222.173213
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6
  • XLogP3: 1.9

Experimental Properties

  • Density: 0.953
  • Boiling Point: 354.7°Cat760mmHg
  • Flash Point: 354.7°Cat760mmHg
  • Refractive Index: 1.491
  • PSA: 23.55

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